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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958

Essential Safety and Handling Guide for 1,1,1-
Trinitropropane

Disclaimer: 1,1,1-Trinitropropane is a highly explosive and sensitive organic nitro compound
for which detailed safety and handling information is not widely available.[1] This guide is based
on general best practices for handling explosive and hazardous materials and information on
similar nitro compounds. It is imperative that researchers, scientists, and drug development
professionals conduct a thorough risk assessment and consult with safety specialists before
handling this substance.

Immediate Safety and Logistical Information

1,1,1-Trinitropropane is a colorless, oily liquid with a pungent odor that is considered
hazardous due to its explosive nature and potential health risks.[1] Due to its instability, it is not
used in commercial applications but may be of interest to researchers studying explosives.[1]
Extreme caution must be exercised at all times when handling this compound.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personal safety. The following table
outlines the recommended PPE for various operations involving 1,1,1-Trinitropropane.
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Note: Always inspect PPE for integrity before use and dispose of single-use items properly.

Operational Plan

A meticulous and well-rehearsed operational plan is critical for the safe handling of 1,1,1-

Trinitropropane.

1. Receiving and Inspection:

» Upon receipt, immediately inspect the container for any signs of damage or leakage.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Verify that the container is properly labeled.

Transport the container in a secondary, shatter-proof container to the designated storage
area.

. Storage:
Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.

The storage area should be a dedicated and approved explosives magazine or a specially
designed storage cabinet.

Isolate from incompatible materials such as strong oxidizing agents, reducing agents, acids,
and bases.

Ensure the storage area has appropriate fire suppression systems.
. Handling and Use:

All handling of 1,1,1-Trinitropropane must be conducted in a certified chemical fume hood
with the sash at the lowest possible working height.

Use only non-sparking tools and equipment.
Ground all equipment to prevent static discharge.
Work with the smallest possible quantities.

Never work alone. Ensure at least one other person is aware of the work being conducted
and is in the vicinity.

Avoid friction, shock, and impact.
. Emergency Procedures:

Spill: In the event of a small spill, and if it is safe to do so, absorb the material with an inert,
non-combustible absorbent (e.g., sand, vermiculite).[2] Do not use combustible materials like
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paper towels. For a large spill, evacuate the area immediately and contact emergency

services.

o Fire: In case of fire, evacuate the area immediately. Do not attempt to fight the fire. Use of a
CO2, dry chemical, or foam extinguisher may be appropriate for a very small, incipient fire if
you are trained to do so.[2]

e EXxposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

Proper disposal of 1,1,1-Trinitropropane and contaminated materials is crucial to prevent
accidents and environmental contamination.

o Waste Identification: All waste containing 1,1,1-Trinitropropane must be treated as
hazardous and potentially explosive.

o Collection: Collect waste in designated, compatible, and properly labeled containers. Do not
mix with other waste streams.

o Storage of Waste: Store waste containers in a designated hazardous waste accumulation
area, away from operational areas and incompatible materials.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal contractor with
experience in handling explosive materials. Never attempt to dispose of this material on your
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own.

o Decontamination: Decontaminate all equipment and work surfaces thoroughly after use.
Dispose of cleaning materials as hazardous waste.

Quantitative Data Summary

Property Value

Molecular Formula C3H5N306[1]

Molecular Weight 179.09 g/mol [1]
Appearance Colorless, oily liquid[1]
Odor Pungent[1]

Melting Point -57.7 °C[1]

Boiling Point 202.2 °C at 760 mmHg[1]
Flash Point 78.8 °C[1]

Density 1.538 g/cm3[1]

Vapor Pressure 0.296 mmHg at 25°C[1]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for responding to a chemical spill involving
a substance with the hazard profile of 1,1,1-Trinitropropane.
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Chemical Spill Response Workflow for 1,1,1-Trinitropropane
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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